BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Photocatalytic Hydrogen Generation with
Ti3AIC2

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Ti3AIC2

Cat. No.: B15886947

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

MAX phases, a family of ternary carbides and nitrides, have garnered significant attention for
their unique combination of ceramic and metallic properties. Among them, Titanium Aluminum
Carbide (Ti3AIC2) serves as a crucial precursor to a class of two-dimensional (2D) materials
known as MXenes (specifically TI3C2Tx), which have shown exceptional promise in various
applications, including photocatalysis. While pristine Ti3AIC2 shows limited photocatalytic
activity, it is a foundational material for creating highly efficient photocatalytic systems. Often,
Ti3AIC2 is used to synthesize its MXene derivative, Ti3C2TX, or is integrated into composites
with semiconductors like TiO2 to enhance photocatalytic hydrogen (H2) production.[1][2] This
document provides detailed protocols for the synthesis of Ti3AIC2-based materials and their
application in photocatalytic hydrogen generation, along with a summary of relevant
performance data.

Synthesis Protocols
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Protocol 1: Synthesis of Ti3AIC2 MAX Phase via Solid-
State Reaction

This protocol describes a conventional powder metallurgy technique for synthesizing Ti3AIC2.

[3]

Materials:

Titanium (Ti) powder (-200 mesh, 99.95%)

Aluminum (Al) powder (60-100 mesh, 99.8%)

Graphite (C) powder or Titanium Carbide (TiC) powder (4um, 99.5%)[3][4]

Argon (Ar) gas (high purity)

Tube furnace capable of reaching 1450°C

Procedure:

Precursor Stoichiometry: Weigh the precursor powders (Ti, Al, and C) in a stoichiometric
ratio of 3:1.2:2.[5] A slight excess of aluminum (e.g., 10-20 wt%) is often used to compensate
for its potential loss due to evaporation at high temperatures.[3][5]

Mixing: Homogenously mix the powders using a ball mill for 1 hour or a shaker mixer for 30
minutes to prevent agglomeration.[3][4]

Compaction: The mixed powder can be cold-compacted into a pellet using a uniaxial
hydraulic press.[6]

Sintering: Place the powder mixture or pellet into an alumina crucible and load it into a tube
furnace.

Inert Atmosphere: Evacuate the furnace tube and backfill with high-purity argon gas.
Maintain a constant argon flow during the sintering process.

Thermal Treatment: Heat the furnace to 1200-1450°C and hold for 2 hours.[3][5] A high
heating rate is often required to prevent the formation of intermediate binary carbides and
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intermetallics.[4]

o Cooling & Collection: After the holding time, allow the furnace to cool down naturally to room
temperature. The resulting sintered product is Ti3AIC2.

e Processing: Crush the obtained Ti3AIC2 block into a fine powder using a mortar and pestle.
The powder can be sieved to select for a specific particle size (<25um).[3]

Protocol 2: Synthesis of Ti3C2Tx MXene via HF Etching

This protocol details the selective etching of the aluminum layer from the Ti3AIC2 MAX phase
to produce 2D Ti3C2Tx MXene, a common co-catalyst for hydrogen evolution.[1][6]

Materials:

o Synthesized Ti3AIC2 powder

e Hydrofluoric acid (HF), 48-49 wt%

e Deionized (DI) water

» High-density polyethylene (HDPE) beaker
o Magnetic stirrer

e Centrifuge

Procedure:

o Etching: In a well-ventilated fume hood, slowly add 0.5 g of Ti3AIC2 powder to 30 mL of 49%
HF solution in an HDPE beaker.[1] Caution: HF is extremely corrosive and toxic. Appropriate
personal protective equipment (gloves, goggles, lab coat) is mandatory.

e Reaction: Stir the suspension at room temperature for 24 hours using a magnetic stirrer.[1]
This process selectively etches the aluminum layers from the MAX phase structure.

e Washing & Centrifugation: After etching, transfer the mixture to centrifuge tubes. Wash the
product repeatedly with DI water by centrifuging at approximately 3500 rpm for 5-10 minutes

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.nanotrun.com/article/the-synthesis-of-pure-ti3alc2-i01467i1.html
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#application-notes-and-protocols-for-photocatalytic-hydrogen-generation-with-ti3alc2
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#application-notes-and-protocols-for-photocatalytic-hydrogen-generation-with-ti3alc2
https://www.rsc.org/suppdata/c7/ta/c7ta01082f/c7ta01082f1.pdf
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#application-notes-and-protocols-for-photocatalytic-hydrogen-generation-with-ti3alc2
https://www.mdpi.com/2304-6740/13/2/44
https://home.iitk.ac.in/~tmaiti/pdf/1-s2.0-S0272884222029819-main.pdf
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#application-notes-and-protocols-for-photocatalytic-hydrogen-generation-with-ti3alc2
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#application-notes-and-protocols-for-photocatalytic-hydrogen-generation-with-ti3alc2
https://www.mdpi.com/2304-6740/13/2/44
https://www.mdpi.com/2304-6740/13/2/44
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

per cycle, decanting the supernatant, and re-dispersing the pellet in fresh DI water.

e pH Neutralization: Continue the washing cycles until the pH of the supernatant reaches ~6-7.

» Delamination (Optional): To obtain delaminated single or few-layered MXene nanosheets,
the resulting sediment can be sonicated in DI water under an inert atmosphere.

e Drying & Storage: The final product, multilayered Ti3C2Tx, can be dried under vacuum at
60°C and stored for future use.

Experimental Protocols
Protocol 3: Photocatalytic Hydrogen Evolution

This protocol outlines a standard procedure for evaluating the photocatalytic activity of
Ti3AIC2-based materials for hydrogen production.

Apparatus & Materials:

e Photocatalyst powder (e.g., Ti3BAIC2/TiO2 composite, Ti3C2Tx/CdS)

e Quartz photoreactor (top- or side-irradiation type, ~230 mL)[7]

» Light source (e.g., 300W Xenon lamp with or without a cutoff filter)[7][8]

» Sacrificial agent solution (e.g., 10-20% v/v methanol in water, or glycerol-water mixture)[2][8]
e Gas-tight syringe

o Gas chromatograph (GC) equipped with a Thermal Conductivity Detector (TCD) and a 5A
molecular sieve column, using Argon or Nitrogen as the carrier gas.

e Magnetic stirrer and circulating water system.
Procedure:

» Catalyst Suspension: Disperse a specific amount of the photocatalyst (e.g., 50 mg) into the
sacrificial agent solution (e.g., 100 mL) within the quartz reactor.[7]
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System Sealing: Seal the reactor to ensure it is gas-tight.

De-aeration: Purge the suspension and the reactor headspace with high-purity nitrogen or
argon gas for at least 15-30 minutes to remove dissolved oxygen, which can act as an
electron scavenger.[7]

Temperature Control: Maintain the reaction temperature at a constant value (e.g., 25-30°C)
using a circulating water system.[7]

Initiation of Reaction: Turn on the magnetic stirrer to keep the photocatalyst suspended.
Position the light source and turn it on to irradiate the reactor.

Gas Sampling: At regular time intervals (e.g., every 30 or 60 minutes), extract a gas sample
(e.g., 0.5 mL) from the reactor's headspace using a gas-tight syringe.

Quantification: Immediately inject the collected gas sample into the GC-TCD system to
quantify the amount of hydrogen produced.

Data Analysis: Calculate the cumulative amount of H2 evolved over time. The rate of
hydrogen evolution is typically reported in pmol-h=1 or ymol-g=1-h=1,

Protocol 4: Calculation of Apparent Quantum Yield

(AQY)

The Apparent Quantum Yield (AQY) is a critical metric for evaluating the efficiency of a
photocatalytic system by determining the ratio of reacted electrons to incident photons.[9]

Formula: The AQY for hydrogen evolution is calculated using the following equation:[9][10]

AQY (%) = (Number of reacted electrons / Number of incident photons) * 100 AQY (%) = (2 *
Number of evolved Hz molecules / Number of incident photons) * 100

Procedure:

e Measure Hz Evolution: Perform the photocatalytic experiment (Protocol 3) using a
monochromatic light source (e.g., a Xe lamp with a specific bandpass filter). Determine the
rate of hydrogen evolution (moles per second).
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e Measure Incident Photon Flux: The number of incident photons per unit time (photon flux)
needs to be measured. This is typically done using a calibrated photometer or
spectroradiometer placed at the same position as the reactor. The photon flux (photons/s)
can be calculated from the measured light intensity (I, in W/m?2), irradiation area (A, in m32),
and the wavelength of the monochromatic light (A, in m) using the formula: Number of
incident photons/s = (I * A* A) / (h * ¢) where h is Planck's constant (6.626 x 10734 J-s) and ¢
is the speed of light (3.0 x 108 m/s).

o Calculate AQY: Substitute the values for the number of evolved H2 molecules (calculated
from the molar evolution rate and Avogadro's number) and the number of incident photons
into the AQY formula.

Data Presentation

The performance of various Ti3AIC2-based photocatalysts is summarized below. These
materials often involve composites where Ti3AIC2 or its MXene derivative acts as a co-catalyst
to enhance charge separation and provide active sites for proton reduction.

Hz Evolution Sacrificial )
Catalyst Light Source Reference

Rate Agent
Ti3AIC2/TiO2/Ni2 13,000 umol-g—* o

) Glycerol-water Visible Light [1][2]
P (total over time)
_ _ 6,979

TiO2/Ti3C2Tx 10% Methanol 300 W Xe Lamp [8][11]

p_mo|.g—1.h—1
Ti3C2Tx/O- 25,124 B B

Not Specified Not Specified [8]
doped g-C3N4 pmol-.g=*-h=?
Ti3AIC2
_ 200-300 _
(Photocatalytic ) NaBH4 UV Light [1][12]
) mL-min~t.g~?
Hydrolysis)
Visualizations

Logical Workflows and Mechanisms
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Synthesis of TiI3AIC2 and Ti3C2Tx MXene

Precursors (Ti, Al, C)

Mixing & Milling

Sintering / SHS
(1200-1450°C, Ar)

Ti3AIC2 MAX Phase

HF Etching

TiI3C2Tx MXene

Click to download full resolution via product page

Caption: Workflow for synthesis of Ti3AIC2 and its exfoliation to Ti3C2Tx MXene.
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Photocatalytic Hz Evolution Experiment
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Caption: Experimental workflow for a typical photocatalytic hydrogen evolution test.
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Photocatalytic Mechanism on a Ti3C2Tx-Semiconductor Heterojunction
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Caption: Proposed mechanism of charge separation and Hz generation.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-photocatalytic-hydrogen-generation-with-ti3alc2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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